Cas no 2580095-94-7 ((3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid)

• Product Name: (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid
• CAS No: 2580095-94-7
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 6080652
• PubChem ID: 165895560
• Update Time: 2025-10-20

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid
• 2580095-94-7
• EN300-7494136

• Inchi： 1S/C22H25NO4/c1-4-19(22(2,3)20(24)25)23-21(26)27-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-19H,4,13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1
• InChI Key： MJMUFHLPVQJWRK-IBGZPJMESA-N
• SMILES： O(C(N[C@@H](CC)C(C(=O)O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid

Research Brief on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid (CAS: 2580095-94-7)

In recent years, the compound (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid (CAS: 2580095-94-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The fluorenylmethoxycarbonyl (Fmoc) protecting group in this compound enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of constrained peptides, which are increasingly being explored for their enhanced stability and bioavailability. The study demonstrated that the steric hindrance provided by the 2,2-dimethylpentanoic acid moiety significantly improves the conformational rigidity of peptide chains, thereby enhancing their binding affinity to target proteins.

Another key area of research involves the use of this compound in the development of protease inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro). The researchers attributed this activity to the compound's ability to form stable interactions with the protease's active site, suggesting its potential as a scaffold for antiviral drug design.

In addition to its applications in peptide synthesis and drug development, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid has also been investigated for its role in bioconjugation strategies. A recent preprint on ChemRxiv detailed its use in the site-specific modification of antibodies, enabling the creation of antibody-drug conjugates (ADCs) with improved homogeneity and therapeutic efficacy. The Fmoc group's orthogonality to other protecting groups was cited as a key advantage in these applications.

Despite these advancements, challenges remain in the large-scale production and purification of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid. A 2023 review in Organic Process Research & Development emphasized the need for more efficient synthetic routes to reduce costs and improve yield. Future research directions may include the exploration of greener synthetic methodologies and the development of novel derivatives with enhanced properties.

In conclusion, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid (CAS: 2580095-94-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and bioconjugation continue to expand, driven by ongoing studies and technological advancements. Researchers are encouraged to explore its potential further, particularly in the context of emerging therapeutic targets and innovative drug delivery systems.